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Compound of Interest

Compound Name: Stearic acid hydrazide

Cat. No.: B1328776 Get Quote

Prepared for: Researchers, Scientists, and Product Development Professionals

This document provides a detailed technical guide on the application of Stearic Acid
Hydrazide (SAH), exploring its functional roles and providing validated protocols for its use in

the textile and cosmetic sectors. As a bifunctional molecule combining a long hydrophobic alkyl

chain with a highly reactive nucleophilic hydrazide group, SAH offers unique opportunities for

material modification and formulation innovation.

Part 1: Core Principles and Physicochemical
Characteristics of Stearic Acid Hydrazide
Stearic Acid Hydrazide (Octadecanehydrazide) is an organic compound derived from stearic

acid, a saturated fatty acid abundant in vegetable and animal fats.[1][2] Its unique structure is

the key to its versatility. The 18-carbon stearic tail imparts significant hydrophobicity, lubricity,

and conditioning properties, while the terminal hydrazide group (-CONHNH₂) serves as a

reactive handle for covalent bond formation.[1][3] This dual nature allows SAH to act as a

bridge between different chemical moieties or as a surface-modifying agent.

The hydrazide functional group is a potent nucleophile, enabling it to participate in reactions

such as nucleophilic additions with electrophiles like aldehydes and ketones to form stable

hydrazones.[1] This reactivity is central to its application as a crosslinking agent and a

precursor for synthesizing novel derivatives.[1][4]
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Physicochemical Data Summary
Property Value Source

Chemical Formula C₁₈H₃₈N₂O [3][4]

Molecular Weight 298.51 g/mol [4][5][6]

Appearance
White to cream crystalline

powder
[3][4]

Melting Point 104-111 °C [4]

Solubility

Soluble in organic solvents

(e.g., ethanol); limited solubility

in water.

[3]

CAS Number 4130-54-5 [3][4][7]

Fundamental Chemical Structure
Below is the chemical structure of Stearic Acid Hydrazide, highlighting its hydrophobic tail and

reactive hydrazide head.

Hydrophobic Stearic Tail (C17H35)

Reactive Hydrazide Head

CH₃(CH₂)₁₆-

-C(=O)NHNH₂
Carbonyl
(Amide)

Hydrazine
(Nucleophilic)

Click to download full resolution via product page

Caption: Chemical structure of Stearic Acid Hydrazide.

Part 2: Application in the Textile Industry
In textile finishing, the goal is often to impart desirable properties such as wrinkle resistance,

water repellency, and softness without compromising the fabric's inherent qualities.[8] While

stearic acid is widely used as a softener and lubricant, Stearic Acid Hydrazide offers

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 12 Tech Support

https://cymitquimica.com/cas/4130-54-5/
https://www.smolecule.com/products/s749069
https://www.smolecule.com/products/s749069
https://www.fishersci.at/store/msds?partNumber=11365169&countryCode=AT&language=en
https://www.chemeo.com/cid/73-764-3/Stearic-acid-hydrazide
https://cymitquimica.com/cas/4130-54-5/
https://www.smolecule.com/products/s749069
https://www.smolecule.com/products/s749069
https://cymitquimica.com/cas/4130-54-5/
https://cymitquimica.com/cas/4130-54-5/
https://www.smolecule.com/products/s749069
https://www.guidechem.com/msds/4130-54-5.html
https://www.benchchem.com/product/b1328776?utm_src=pdf-body
https://www.benchchem.com/product/b1328776?utm_src=pdf-body-img
https://www.benchchem.com/product/b1328776?utm_src=pdf-body
https://www.nbinno.com/article/fine-chemical-intermediates/stearic-acid-innovating-fabric-finish-durability-textiles
https://www.benchchem.com/product/b1328776?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1328776?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


advanced functionality through its ability to form covalent bonds with fibers or crosslinking

agents.[8][9][10]

Application Note 1: Formaldehyde-Free Wrinkle-
Resistant Finishing
Causality and Mechanism: Wrinkle formation in cellulosic fabrics like cotton is due to the

breaking and random reforming of hydrogen bonds between polymer chains during washing

and wear. Durable press finishes create stable crosslinks between these chains, preventing

this movement.[11][12] Many traditional agents are formaldehyde-based, posing health and

environmental concerns. Polycarboxylic acids (e.g., citric acid) are a leading formaldehyde-free

alternative, but can require harsh curing conditions.

Stearic Acid Hydrazide can function as a novel component in these systems. The hydrazide

group can react with activated carboxylic acid groups or with co-applied dialdehydes (e.g.,

glyoxal), acting as a "linker" molecule. The long stearic tail can concurrently impart a soft

"hand" to the fabric, a desirable secondary benefit.

Experimental Workflow: Textile Finishing
Caption: General workflow for textile finishing.

Protocol 1: Wrinkle-Resistant Finishing of Cotton Fabric
using a SAH-Citric Acid System
This protocol describes a lab-scale procedure for applying a durable press finish to a 100%

cotton fabric.

Materials:

Pre-scoured and bleached 100% cotton fabric.

Stearic Acid Hydrazide (SAH).

Citric Acid (Anhydrous).

Sodium Hypophosphite Monohydrate (SHP) (Catalyst).

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 12 Tech Support

https://www.nbinno.com/article/fine-chemical-intermediates/stearic-acid-innovating-fabric-finish-durability-textiles
https://www.nanotrun.com/blog/the-role-of-stearic-acid-in-the-textile-industry_b1336.html
https://www.inno-oleo.com/info/application-of-stearic-acid-in-textile-industr-93099601.html
https://patents.google.com/patent/US20020020025A1/en
https://patents.google.com/patent/WO1996026314A1/en
https://www.benchchem.com/product/b1328776?utm_src=pdf-body
https://www.benchchem.com/product/b1328776?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1328776?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Non-ionic wetting agent.

Deionized water.

Laboratory padder, stenter/oven.

Procedure:

Bath Preparation:

Prepare an aqueous finishing bath containing the components listed in the table below.

Rationale: The wetting agent ensures uniform and rapid uptake of the chemical solution by

the fabric. The catalyst (SHP) is essential for promoting the esterification reaction between

the citric acid and the cellulose hydroxyl groups.

Component Concentration (g/L)

Citric Acid 60

Sodium Hypophosphite (SHP) 30

Stearic Acid Hydrazide 10

Wetting Agent 2

| Deionized Water | to 1 L |

Fabric Impregnation:

Set the pressure of the laboratory padder to achieve a wet pick-up of 80-90%.

Immerse the cotton fabric sample in the finishing bath for 1 minute to ensure saturation.

Pass the saturated fabric through the nip rollers of the padder.

Rationale: Controlling the wet pick-up is critical for ensuring the correct amount of

chemical (add-on) is applied to the fabric for effective crosslinking.
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Drying:

Immediately dry the padded fabric in a pre-heated oven or stenter at 100°C for 5 minutes.

Rationale: This step removes water, preventing premature reactions and ensuring an even

distribution of chemicals before the high-temperature curing step.

Curing:

Increase the oven temperature to 170°C and cure the dried fabric for 2 minutes.

Rationale: This high-temperature step provides the activation energy needed for the

esterification and crosslinking reactions to occur, forming durable covalent bonds.

Post-Treatment:

Thoroughly rinse the cured fabric in warm water (40-50°C) with a non-ionic detergent (1

g/L) to remove any unreacted chemicals.

Rinse with cold water and air dry.

Validation: The effectiveness of the treatment can be quantified by measuring the Crease

Recovery Angle (CRA) according to standard methods (e.g., AATCC 66). An increase in CRA

compared to an untreated control indicates improved wrinkle resistance.

Part 3: Application in the Cosmetic Industry
In cosmetics, stearic acid is a ubiquitous ingredient used as an emulsifier, thickener, and

emollient.[13][14][15] Stearic Acid Hydrazide, while sharing the lipophilic character of its

parent acid, offers novel formulation possibilities due to its reactive head group and distinct

polarity.

Application Note 2: SAH as a Specialty Emulsifier and
Structuring Agent
Causality and Mechanism: Emulsions (e.g., lotions and creams) are thermodynamically

unstable mixtures of oil and water. Emulsifiers are amphiphilic molecules that adsorb at the oil-
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water interface, reducing interfacial tension and forming a protective barrier that prevents

droplet coalescence.[13][16]

The amphiphilic nature of SAH, with its long hydrophobic tail and polar hydrazide head, allows

it to function as an oil-in-water (O/W) emulsifier.[3] Its crystalline nature and high melting point

also mean it can contribute to the viscosity and texture of a formulation, acting as a structuring

agent in the oil phase, similar to stearic acid or cetyl alcohol.[2]

Protocol 2: Formulation of a Basic O/W Moisturizing
Lotion
This protocol outlines the creation of a simple, stable oil-in-water lotion using SAH as a primary

emulsifier and thickener.

Formulation:

Phase
Ingredient (INCI
Name)

Function % w/w

A (Oil Phase)
Caprylic/Capric
Triglyceride

Emollient 10.0

Stearic Acid

Hydrazide
Emulsifier, Thickener 4.0

Cetyl Alcohol
Co-emulsifier,

Thickener
2.0

B (Water Phase) Deionized Water Solvent 78.5

Glycerin Humectant 4.0

Xanthan Gum Stabilizer 0.5

| C (Cool-Down Phase) | Phenoxyethanol (and) Ethylhexylglycerin | Preservative | 1.0 |

Procedure:

Phase Preparation:
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In a heat-resistant beaker, combine all ingredients of Phase A.

In a separate heat-resistant beaker, disperse the Xanthan Gum in Glycerin, then add the

Deionized Water and mix until hydrated. This is Phase B.

Rationale: Pre-dispersing the gum in glycerin prevents clumping when added to water.

Heating:

Heat both Phase A and Phase B separately to 75°C in a water bath.

Rationale: Heating ensures all oil-phase components are melted and reduces the

temperature differential between phases, facilitating a more stable emulsion.

Emulsification:

Slowly add Phase A to Phase B while mixing with a high-shear homogenizer (e.g.,

Silverson or similar) for 2-3 minutes.

Rationale: High-shear mixing provides the energy required to break down the oil phase

into fine droplets and disperse them within the water phase, creating the emulsion.

Cooling:

Switch to a low-speed propeller or anchor stirrer and continue mixing while allowing the

emulsion to cool.

Rationale: Slow, continuous mixing during cooling prevents phase separation and helps

build the desired lotion structure as the lipids crystallize.

Final Additions:

When the temperature of the emulsion is below 40°C, add the Phase C ingredients

(preservative) and mix until uniform.

Rationale: Heat-sensitive ingredients like preservatives are added during the cool-down

phase to maintain their efficacy.
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Final QC:

Check the pH of the final lotion (target: 5.5-6.5) and adjust if necessary.

Application Note 3: SAH as a Precursor for Novel
Bioactive Derivatives
Causality and Mechanism: The most advanced application of SAH in cosmetics is as a

chemical intermediate, or synthon. The nucleophilic hydrazide group can be reacted with

molecules containing electrophilic centers, particularly aldehydes and ketones, to form

hydrazones.[1] This allows for the creation of novel, high-molecular-weight ingredients by

"tagging" a bioactive molecule with the long stearic acid chain. This can:

Improve Lipophilicity: Enhance the skin compatibility and penetration of otherwise hydrophilic

molecules.

Create Pro-Drugs/Pro-Fragrances: Design molecules that slowly release an active

component (e.g., an aldehyde fragrance) via hydrolysis on the skin.

Develop Novel Functional Materials: Synthesize new polymers or surfactants with unique

properties.

Reaction Scheme: Hydrazone Formation
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Synthesis of a Stearoyl Hydrazone Derivative

Stearic Acid Hydrazide
(R-C(=O)NHNH₂)

Lipophilic Tail

Bioactive Aldehyde
(R'-CHO)

Bioactive Moiety

+

Stearoyl Hydrazone
(R-C(=O)NHN=CHR')

H₂O

 Solvent (e.g., Ethanol)
Δ or Catalyst 

 Solvent (e.g., Ethanol)
Δ or Catalyst 

+

 Solvent (e.g., Ethanol)
Δ or Catalyst 

Click to download full resolution via product page

Caption: Reaction of SAH with an aldehyde to form a hydrazone.

Part 4: Safety, Handling, and Storage
Stearic Acid Hydrazide is a laboratory chemical and should be handled with appropriate care.

[17]
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Aspect Guideline

Personal Protective Equipment (PPE)
Wear protective gloves, safety goggles (EN166),

and a lab coat.[5][17]

Handling

Use in a well-ventilated area. Avoid breathing

dust. Avoid contact with skin, eyes, and clothing.

Wash hands thoroughly after handling.[17][18]

[19]

Inhalation
May cause respiratory irritation.[5][17] If inhaled,

move to fresh air.[18]

Skin/Eye Contact

Causes skin and serious eye irritation.[5][19] In

case of contact, rinse immediately with plenty of

water for at least 15 minutes.[17]

Storage
Keep containers tightly closed in a dry, cool, and

well-ventilated place.[17][18]

Disposal

Dispose of contents/container in accordance

with local, regional, and national regulations. Do

not empty into drains.[17]

This information is a summary. Always consult the full Safety Data Sheet (SDS) before use.[5]

[7][17][18][19]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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